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Compound of Interest

Compound Name: Margatoxin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Margatoxin (MgTX), a 39-amino acid peptide isolated from the venom of the scorpion
Centruroides margaritatus, is a potent blocker of the voltage-gated potassium channel Kv1.3.
[1][2] The Kv1.3 channel plays a crucial role in regulating the membrane potential of T-
lymphocytes and is implicated in the pathophysiology of various autoimmune diseases. This
makes MgTX a valuable research tool and a potential therapeutic agent. The recombinant
expression of MgTX in Escherichia coli (E. coli) provides a cost-effective and scalable method
for producing this toxin for research and drug development purposes.

These application notes provide a detailed protocol for the expression of recombinant MgTX in
E. coli as a fusion protein, its purification from inclusion bodies, and its functional
characterization.

Signaling Pathway of Margatoxin

Margatoxin exerts its physiological effects by physically occluding the pore of the Kv1.3
channel, thereby inhibiting the flow of potassium ions. This disruption of ion flux leads to a
depolarization of the cell membrane, which in T-lymphocytes, results in the suppression of
activation and proliferation.
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Caption: Margatoxin blocks the Kv1.3 channel, inhibiting K+ ion efflux and suppressing T-cell
activation.

Experimental Workflow

The overall workflow for producing recombinant Margatoxin involves gene synthesis and
cloning, expression in E. coli, purification of the fusion protein from inclusion bodies, refolding,
and finally, functional validation.
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Recombinant Margatoxin Production Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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